molecular formula C20H29N3O4 B6349324 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326811-26-0

4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Cat. No. B6349324
CAS RN: 1326811-26-0
M. Wt: 375.5 g/mol
InChI Key: CNTGXSOPWNPJJI-UHFFFAOYSA-N
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Description

The compound “4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid” is a chemical of interest in pharmaceutical testing . It is available for purchase from various suppliers for research purposes .

Scientific Research Applications

Carboxylic Acid Derivatives in Scientific Research

Carboxylic acid derivatives, including complex molecules similar to the one you're interested in, play crucial roles in various scientific research domains, from medicinal chemistry to materials science. These compounds are pivotal in synthesizing new drugs, developing advanced materials, and understanding biological mechanisms.

1. Therapeutic Applications and Drug Development

Carboxylic acid derivatives are extensively studied for their potential therapeutic effects. For instance, derivatives like azelaic acid have shown efficacy in treating acne and hyperpigmentary skin disorders due to their antimicrobial and anti-inflammatory properties (Fitton & Goa, 1991). Such studies underscore the importance of carboxylic acid derivatives in developing treatments for various conditions, highlighting the potential research applications of the compound .

2. Advanced Material Development

Carboxylic acid derivatives also find applications in material science, particularly in creating polymers and coatings with specific characteristics. Research into the degradation processes of certain carboxylic acid derivatives, like nitisinone, provides insights into their stability and potential environmental impacts, informing their use in various industrial applications (Barchańska et al., 2019).

3. Environmental and Sustainability Studies

The environmental degradation and biodegradation of carboxylic acid derivatives are critical areas of research, especially concerning pollutants and the development of biodegradable materials. Studies on microbial degradation of polyfluoroalkyl chemicals, for example, explore the environmental fate of these substances and their breakdown products (Liu & Avendaño, 2013).

properties

IUPAC Name

4-[4-(dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29N3O4/c1-4-11-22-12-9-20(10-13-22)23(17(14-27-20)19(25)26)18(24)15-5-7-16(8-6-15)21(2)3/h5-8,17H,4,9-14H2,1-3H3,(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CNTGXSOPWNPJJI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.